Cas no 2229016-57-1 (2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol
• CAS No: 2229016-57-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6597866
• PubChem ID: 165976393
• Update Time: 2025-05-21

2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol
• 2229016-57-1
• EN300-1800983

• Inchi： 1S/C10H13N3O2/c1-7-5-8(3-4-10(7)15-2)9(6-14)12-13-11/h3-5,9,14H,6H2,1-2H3
• InChI Key： PPHKHAPWBYVYFB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol

Recent Advances in the Study of 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol (CAS: 2229016-57-1)

In recent years, 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol (CAS: 2229016-57-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azido and methoxy-methylphenyl functional groups, has shown promising potential in various applications, including drug discovery, chemical biology probes, and as a precursor in synthetic chemistry. The following sections provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis routes, often starting from commercially available precursors such as 4-methoxy-3-methylbenzaldehyde. Key steps include the introduction of the azido group via nucleophilic substitution or diazo transfer reactions, followed by reduction to yield the final alcohol product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structural integrity and purity of the compound.

One of the most notable applications of 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol is its role in click chemistry. The azido group in this compound allows for efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation and drug delivery systems. Recent studies have demonstrated its utility in labeling biomolecules, such as proteins and nucleic acids, for imaging and diagnostic purposes. The methoxy-methylphenyl moiety further enhances its solubility and stability in biological systems, making it a versatile tool for chemical biology research.

In the context of drug discovery, 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol has been investigated as a potential scaffold for the development of novel therapeutic agents. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a recent study reported that azido-functionalized analogs of this compound could selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol for clinical use. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, ongoing studies are exploring novel synthetic routes and derivatization strategies to enhance its pharmacological properties. Collaborative efforts between chemists and biologists are expected to yield more insights into its mechanism of action and therapeutic potential.

In conclusion, 2-azido-2-(4-methoxy-3-methylphenyl)ethan-1-ol (CAS: 2229016-57-1) represents a valuable compound in the intersection of chemistry and biology. Its unique structural features and versatile reactivity make it a promising candidate for various applications, from chemical probes to drug development. Continued research and innovation in this area are likely to uncover new opportunities for its use in addressing unmet medical needs and advancing scientific knowledge.